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Compound of Interest

Compound Name: VU0453379

Cat. No.: B611751 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides essential guidance on the safe disposal of VU0453379, a

selective M1 muscarinic acetylcholine receptor positive allosteric modulator. Adherence to

these procedures is vital to protect laboratory personnel and the environment.

Immediate Safety and Handling Information
While a specific Safety Data Sheet (SDS) for VU0453379 is not publicly available, based on

information for similar compounds and general laboratory safety principles, the following

precautions should be taken:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling VU0453379.

Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of the powder. Prevent contact with skin and

eyes.

Storage: VU0453379 is a powder and should be stored in a cool, dry, and well-ventilated

area at 2-8°C, away from incompatible materials. It is classified as a combustible solid (GHS

Storage Class Code 11).
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The disposal of VU0453379 waste must comply with all federal, state, and local regulations.

The following steps provide a general framework for its proper disposal:

Waste Identification and Segregation:

All materials contaminated with VU0453379, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must

be treated as chemical waste.

Segregate VU0453379 waste from other chemical waste streams to avoid accidental

reactions.

Waste Collection and Labeling:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

Collect all liquid waste containing VU0453379 in a separate, compatible, and sealed

hazardous waste container.

The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "VU0453379," and any other information required by your institution's environmental

health and safety (EHS) department.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the container is kept closed at all times, except when adding waste.

The storage area should be secure and have secondary containment to prevent spills.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of VU0453379 down the drain or in the regular trash.
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Quantitative Data Summary
Property Value Source

Physical Form Powder Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Storage Conditions Desiccated Sigma-Aldrich

GHS Storage Class 11 - Combustible Solids Sigma-Aldrich

M1 Receptor Signaling Pathway
VU0453379 acts as a positive allosteric modulator of the M1 muscarinic acetylcholine receptor.

This receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/G11

pathway. The binding of an agonist, potentiated by VU0453379, leads to a cascade of

intracellular events.
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Caption: M1 Receptor Signaling Cascade.

Experimental Workflow for Waste Disposal
The following workflow outlines the procedural steps for the proper disposal of VU0453379
from the laboratory.
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VU0453379 Disposal Workflow
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Caption: VU0453379 Waste Disposal Workflow.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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